4-Hydroxy-2-methoxynicotinic acid

• IUPAC Name: 2-methoxy-4-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C7H7NO4/c1-12-6-5(7(10)11)4(9)2-3-8-6/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key: NLNMYQGJNCJMCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=O)C=CN1)C(=O)O
• Molecular Formula: C7H7NO4
• Molecular Weight: 169.13 g/mol

Description

4-Hydroxy-2-methoxynicotinic acid is a nicotinic acid derivative featuring a hydroxyl (-OH) group at position 4 and a methoxy (-OCH₃) group at position 2 of the pyridine ring. Nicotinic acid derivatives are widely studied for their biological activities, including roles in enzyme inhibition and therapeutic applications. The substitution pattern on the pyridine ring critically influences physicochemical properties (e.g., solubility, acidity) and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Hydroxy-2-methoxynicotinic acid can be synthesized through several methods, including:

• Direct Methylation: Starting from 4-hydroxynicotinic acid, methylation can be achieved using methylating agents such as methyl iodide in the presence of a base.

• Hydroxylation of 2-Methoxynicotinic Acid:

Industrial Production Methods: In an industrial setting, the compound is typically produced through optimized chemical reactions that ensure high yield and purity. The choice of reagents and reaction conditions is crucial to achieving the desired product.

Chemical Reactions Analysis

Types of Reactions: 4-Hydroxy-2-methoxynicotinic acid can undergo various chemical reactions, including:

• Oxidation: The hydroxyl group can be further oxidized to a carboxylic acid.

• Reduction: The nitro group can be reduced to an amine.

• Substitution: The methoxy group can be substituted with other functional groups.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate (KMnO4) or chromic acid (H2CrO4) in acidic conditions.

• Reduction: Tin (Sn) and hydrochloric acid (HCl) or catalytic hydrogenation.

• Substitution: Halogenating agents like thionyl chloride (SOCl2) or phosphorus oxychloride (POCl3).

Major Products Formed:

• Oxidation: 4-Hydroxy-2-methoxynicotinic acid can be converted to 4-carboxy-2-methoxynicotinic acid.

• Reduction: The reduction of the nitro group can yield 4-hydroxy-2-methoxynicotinamide.

• Substitution: Various substituted derivatives depending on the reagent used.

Scientific Research Applications

4-Hydroxy-2-methoxynicotinic acid has several applications in scientific research:

• Chemistry: It serves as a building block in organic synthesis, particularly in the preparation of more complex molecules.

• Biology: The compound can be used as a probe in biological studies to understand cellular processes.

• Medicine: It has potential therapeutic applications, including its use as an anti-inflammatory agent or in the development of new drugs.

• Industry: It is used in the production of dyes, pigments, and other chemical products.

Mechanism of Action

The mechanism by which 4-Hydroxy-2-methoxynicotinic acid exerts its effects involves its interaction with molecular targets and pathways. For example, in medicinal applications, it may inhibit specific enzymes or receptors, leading to therapeutic outcomes. The exact mechanism can vary depending on the context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key structural differences and inferred properties of 4-hydroxy-2-methoxynicotinic acid and its analogs:

Compound Name	Substituents	Molecular Weight	Key Properties/Activities	Synthetic Accessibility
4-Hydroxy-2-methoxynicotinic acid	-OH (C4), -OCH₃ (C2)	~183.14 (inferred)	Hypothesized moderate acidity (C4-OH), polar due to -OCH₃	Likely complex due to dual substitution
2-Hydroxynicotinic acid (2-HNA)	-OH (C2)	155.11	Anti-cancer properties (NAPRT inhibition)	Simpler synthesis (single substitution)
2-Methoxyisonicotinic acid	-OCH₃ (C2), structural isomer	167.12	Altered electronic effects (isonicotinic backbone)	Commercially available
2-Amino-4-methoxynicotinic acid	-NH₂ (C2), -OCH₃ (C4)	168.15	Reduced acidity (NH₂ vs. -OH), potential H-bonding	Specialized storage (inert atmosphere)
4-Methylnicotinic acid	-CH₃ (C4)	151.15	Increased hydrophobicity, scalable synthesis	Optimized for large-scale production
2-Hydroxy-6-methyl-5-phenylnicotinic acid	-OH (C2), -CH₃ (C6), -Ph (C5)	~255.27	High lipophilicity (phenyl group)	Complex due to multiple substituents

Key Comparisons

Substituent Position and Acidity

• Hydroxyl vs. Methoxy Groups : The C4-OH in 4-hydroxy-2-methoxynicotinic acid contributes to higher acidity compared to methoxy-substituted analogs like 2-methoxyisonicotinic acid. The electron-donating methoxy group at C2 may reduce ring electron density, affecting reactivity .
• Amino vs. Hydroxyl: 2-Amino-4-methoxynicotinic acid (NH₂ at C2) lacks the acidic proton of 2-HNA (OH at C2), altering its interaction with biological targets .

Physicochemical Properties

• Lipophilicity : The phenyl group in 2-hydroxy-6-methyl-5-phenylnicotinic acid increases logP, enhancing membrane permeability but reducing aqueous solubility. In contrast, polar groups (e.g., -OH, -OCH₃) in 4-hydroxy-2-methoxynicotinic acid may improve solubility .
• Thermal Stability : Methoxy-substituted compounds (e.g., 2-methoxyisonicotinic acid) generally exhibit higher melting points compared to hydroxylated analogs due to reduced hydrogen bonding .

Biological Activity

4-Hydroxy-2-methoxynicotinic acid (4-HMNA) is a derivative of nicotinic acid, which has gained attention for its potential biological activities. This compound is part of a broader class of nicotinic acid derivatives that exhibit various pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. This article explores the biological activity of 4-HMNA, synthesizing findings from diverse research studies to provide a comprehensive overview.

Chemical Structure and Synthesis

4-HMNA is characterized by the following chemical structure:

• Chemical Formula : C$_8$H$_9$NO$_3$
• Molecular Weight : 167.16 g/mol

The synthesis of 4-HMNA typically involves the modification of nicotinic acid through methoxylation and hydroxylation processes. These modifications enhance its solubility and bioavailability, making it a candidate for various therapeutic applications.

1. Antimicrobial Activity

Recent studies have demonstrated that 4-HMNA exhibits significant antimicrobial properties. For instance, it has shown effectiveness against Gram-positive bacteria, with minimum inhibitory concentrations (MIC) ranging from 1.95 to 15.62 µg/mL against strains such as Staphylococcus aureus and Staphylococcus epidermidis .

Compound	MIC (µg/mL)	Target Organism
4-Hydroxy-2-methoxynicotinic acid	1.95 - 15.62	Staphylococcus aureus (MRSA)
	1.95	Staphylococcus epidermidis

2. Anti-inflammatory Properties

4-HMNA has been implicated in various anti-inflammatory pathways. It appears to modulate the activity of immune cells and reduce inflammation markers in vitro, suggesting its potential use in treating inflammatory diseases . The compound's ability to enhance the immune response could be linked to its structural similarity to nicotinic acid, known for its immunomodulatory effects.

4. Antioxidant Activity

The antioxidant properties of 4-HMNA have been explored in various models. It has been shown to scavenge free radicals effectively, thereby reducing oxidative stress in cellular systems . This activity is crucial for preventing cellular damage associated with chronic diseases.

Study on Antimicrobial Efficacy

In a recent study published in Scientific Reports, researchers synthesized a series of acylhydrazones derived from nicotinic acid, including derivatives like 4-HMNA. The study found that these compounds exhibited promising antimicrobial activity against several pathogenic strains, highlighting their potential as therapeutic agents .

Neuroprotection Research

Another study focused on the neuroprotective effects of nicotinic acid derivatives, noting that compounds similar to 4-HMNA could enhance neuronal survival during stress conditions by modulating apoptotic pathways . This suggests that further exploration into the neuroprotective capabilities of 4-HMNA could be beneficial.